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Compound of Interest

Compound Name: 1,3-Dimethylcyclopentanol

Cat. No.: B094075 Get Quote

Disclaimer: This document provides a summary of available health and safety information for

1,3-Dimethylcyclopentanol. It is intended for use by qualified individuals trained in handling

chemical substances. All users should conduct their own risk assessments and consult original

safety data sheets (SDS) before use. Information on the toxicological properties of 1,3-
Dimethylcyclopentanol is limited, and this guide relies in part on data from structurally related

compounds.

Introduction
1,3-Dimethylcyclopentanol (CAS No. 19550-46-0) is a cyclic alcohol. This guide provides a

comprehensive overview of its known health and safety information, intended for researchers,

scientists, and drug development professionals. Due to a notable lack of specific toxicological

data for this compound, a cautious approach is warranted, and information from analogous

substances is used to infer potential hazards.

Physicochemical Properties
Understanding the physical and chemical properties of a substance is the first step in a

comprehensive safety assessment. These properties influence its behavior, potential for

exposure, and appropriate handling procedures.
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Property Value Source

Molecular Formula C₇H₁₄O [1][2]

Molecular Weight 114.19 g/mol [1]

Appearance Colorless liquid [3]

Boiling Point 150.5 °C at 760 mmHg [1]

Flash Point 54.4 °C [1]

Density 0.92 g/cm³ [1]

Vapor Pressure 1.45 mmHg at 25°C [1]

LogP (Octanol/Water Partition

Coefficient)
1.557 [1]

Toxicological Data
Direct and quantitative toxicological data for 1,3-Dimethylcyclopentanol is largely unavailable

in the public domain. The information below is based on general classifications for similar

solvents and should be interpreted with caution.
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Endpoint Data
Classification/Inter
pretation

Source

Acute Oral Toxicity No data available -

Acute Dermal Toxicity No data available -

Acute Inhalation

Toxicity
No data available

Potential for central

nervous system

depression based on

solvent class.

Skin

Corrosion/Irritation
No data available

May cause skin

irritation upon

prolonged or repeated

contact, similar to

other alcohols.

Eye Damage/Irritation No data available
May cause eye

irritation.

Respiratory or Skin

Sensitization
No data available -

Germ Cell

Mutagenicity
No data available -

Carcinogenicity No data available -

Reproductive Toxicity No data available -

Specific Target Organ

Toxicity (Single

Exposure)

No data available

May cause

drowsiness or

dizziness.

Specific Target Organ

Toxicity (Repeated

Exposure)

No data available -

Aspiration Hazard No data available -

Neurotoxicity Classified as a

neurotoxin.

Associated with

"acute solvent
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syndrome".

Hazard Identification and Classification
While a comprehensive GHS classification is not available, based on its physical properties

(flash point) and the hazards of similar cyclic alcohols, 1,3-Dimethylcyclopentanol should be

handled as a flammable liquid. Inhalation of vapors may cause central nervous system effects

such as dizziness and drowsiness.

Experimental Protocols
As no specific experimental safety studies for 1,3-Dimethylcyclopentanol were found, this

section outlines a generalized workflow for the safety assessment of a novel chemical

substance, which would be applicable in generating the necessary data.

Chemical Safety Assessment Workflow
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Compound Identification
(1,3-Dimethylcyclopentanol)

Physicochemical Characterization

In Silico Toxicity Prediction (QSAR)

In Vitro Toxicity Assays

Guide assay selection

Acute Toxicity Studies
(Oral, Dermal, Inhalation)

Irritation and Sensitization Studies
(Skin, Eye)

Genotoxicity Assays
(Ames, Micronucleus)

Repeated Dose Toxicity Studies

Risk Assessment and
Safe Handling Guidelines

Click to download full resolution via product page

Caption: A logical workflow for the health and safety assessment of a chemical.

Handling and Storage
Given the limited data, stringent safety precautions are recommended.

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and

closed-toe shoes.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an organic vapor cartridge.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

Skin Contact: Remove contaminated clothing. Wash skin thoroughly with soap and water.

Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Signaling Pathways in Toxicity (Hypothetical)
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While no specific signaling pathways have been elucidated for 1,3-Dimethylcyclopentanol,
the diagram below illustrates a generalized pathway for solvent-induced neurotoxicity, a

potential concern for this class of compounds.

Exposure Cellular Effects Clinical Outcome

Inhalation of
1,3-Dimethylcyclopentanol

Disruption of Neuronal
Membrane Fluidity

Alteration of Ion
Channel Function

Neurotransmitter
Imbalance

Central Nervous System
Depression

Click to download full resolution via product page

Caption: A generalized pathway for solvent-induced neurotoxicity.

Conclusion
The available data on 1,3-Dimethylcyclopentanol is insufficient to perform a complete health

and safety assessment. It should be treated as a flammable liquid with the potential for

neurotoxic effects and skin and eye irritation. The absence of comprehensive toxicological data

necessitates the use of stringent safety protocols and engineering controls to minimize

exposure. Further experimental studies following established protocols are required to fully

characterize the hazard profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylcyclopentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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